5-({[(Anilinocarbonyl)oxy]imino}methyl)-6-phenylimidazo[2,1-b][1,3]thiazole

• IUPAC Name: [(E)-(6-phenylimidazo[2,1-b][1,3]thiazol-5-yl)methylideneamino] N-phenylcarbamate
• InChI: InChI=1S/C19H14N4O2S/c24-19(21-15-9-5-2-6-10-15)25-20-13-16-17(14-7-3-1-4-8-14)22-18-23(16)11-12-26-18/h1-13H,(H,21,24)/b20-13+
• InChI Key: WYQDIFZPLWFHMA-DEDYPNTBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N3C=CSC3=N2)C=NOC(=O)NC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(N3C=CSC3=N2)/C=N/OC(=O)NC4=CC=CC=C4
• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol
• CAS No.: 861211-74-7

Description

5-({[(Anilinocarbonyl)oxy]imino}methyl)-6-phenylimidazo[2,1-b][1,3]thiazole is a useful research compound. Its molecular formula is C19H14N4O2S and its molecular weight is 362.41. The purity is usually 95%.
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Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various targets, leading to a range of biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

Factors such as solubility and stability in various solvents could potentially influence the compound’s action and efficacy .